Cas no 1261932-63-1 (5-(4-Chloro-2-methylphenyl)-2-hydroxynicotinic acid)

• Product Name: 5-(4-Chloro-2-methylphenyl)-2-hydroxynicotinic acid
• CAS No: 1261932-63-1
• MF: C₁₃H₁₀ClNO₃
• MW: 263.676402568817
• MDL: MFCD18317632
• CID: 2764371
• PubChem ID: 53223501
• Update Time: 2025-10-21

5-(4-Chloro-2-methylphenyl)-2-hydroxynicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261932-63-1
• MFCD18317632
• DTXSID50687648
• 5-(4-Chloro-2-methylphenyl)-2-hydroxynicotinic acid, 95%
• 5-(4-CHLORO-2-METHYLPHENYL)-2-HYDROXYNICOTINIC ACID
• 5-(4-Chloro-2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 5-(4-Chloro-2-methylphenyl)-2-hydroxynicotinic acid

• MDL： MFCD18317632
• Inchi： 1S/C13H10ClNO3/c1-7-4-9(14)2-3-10(7)8-5-11(13(17)18)12(16)15-6-8/h2-6H,1H3,(H,15,16)(H,17,18)
• InChI Key： BRRBMYYNXHFDTB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C1=CNC(C(C(=O)O)=C1)=O

Computed Properties

• Exact Mass: 263.0349209Da
• Monoisotopic Mass: 263.0349209Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(4-Chloro-2-methylphenyl)-2-hydroxynicotinic acid

5-(4-Chloro-2-methylphenyl)-2-hydroxynicotinic acid: A Novel Compound with Promising Pharmacological Potential

5-(4-Chloro-2-methylphenyl)-2-hydroxynicotinic acid is a unique organic compound characterized by its molecular structure, which combines a nicotinic acid scaffold with a substituted phenyl ring. The CAS no. 1261932-63-1 identifies this specific chemical entity, ensuring its precise classification within the pharmaceutical and chemical databases. This compound's molecular framework includes a hydroxyl group at the 2-position of the nicotinic acid ring, which may confer distinct pharmacodynamic properties compared to its unsubstituted analogs. The presence of a 4-chloro-2-methylphenyl group introduces steric and electronic effects that could modulate its interactions with biological targets.

Recent studies have highlighted the potential of 5-(4-Chloro-2-methylphenyl)-2-hydroxynicotinic acid in targeting specific molecular pathways. For instance, its ability to modulate the expression of PPAR-γ (peroxisome proliferator-activated receptor gamma) has been observed in in vitro experiments. This receptor is critically involved in lipid metabolism and inflammation regulation, making the compound a candidate for therapeutic applications in metabolic disorders. Additionally, the compound exhibits selective binding affinity to TRPV1 (transient receptor potential vanilloid 1) receptors, which are implicated in pain signaling and thermoregulation.

The chemical synthesis of 5-(4-Chloro-2-methylphenyl)-2-hydroxynicotinic acid involves multiple steps, including the functionalization of the phenyl ring and the incorporation of the hydroxyl group into the nicotinic acid backbone. The synthesis process typically employs catalytic methods to ensure stereochemical control, which is essential for maintaining the compound's biological activity. Recent advancements in asymmetric synthesis have enabled the production of this compound with high purity, which is critical for its use in preclinical studies.

Pharmacological investigations into 5-(4-Chloro-2-methylphenyl)-

Current research on 5-(4-Chloro-2-methylphenyl)-2-hydroxynicotinic acid suggests its potential as a multitarget ligand. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound could inhibit the activity of COX-2 (cyclooxygenase-2) while sparing COX-1, a property that may reduce gastrointestinal side effects associated with traditional NSAIDs. The compound's dual action on COX-2 and TRPV1 receptors highlights its versatility in targeting inflammatory pathways.

Structural modifications to 5-(4-Chloro-2-methylphenyl)-2-hydroxynicotinic acid have also been explored to enhance its therapeutic profile. For example, replacing the 4-chloro group with other halogen atoms or introducing additional functional groups on the phenyl ring has been shown to alter the compound's solubility and metabolic stability. These modifications are critical for optimizing the compound's pharmacokinetic properties, such as oral bioavailability and half-life, which are essential for drug development.

From a synthetic perspective, the preparation of 5-(4-Chloro-2-methylphenyl)-2-hydroxynicotinic acid requires careful control of reaction conditions to ensure the desired stereochemistry and regiochemistry. The use of advanced analytical techniques, such as HPLC (high-performance liquid chromatography) and NMR (nuclear magnetic resonance), is essential for characterizing the compound's purity and structure. These methods enable researchers to identify any impurities or byproducts that may affect the compound's biological activity.

The compound's potential applications extend beyond its immediate pharmacological effects. For instance, its ability to modulate PPAR-γ activity has led to investigations into its role in adipocyte differentiation and insulin sensitivity. This makes 5-(4-Chloro-2-methylphenyl)-2-hydroxynicotinic acid a promising candidate for the treatment of type 2 diabetes and obesity-related metabolic syndrome. However, further clinical trials are needed to validate these findings in human subjects.

Environmental and safety considerations are also important when evaluating the use of 5-(4-Chloro-2-methylphenyl)-2-hydroxynicotinic acid. While the compound is not classified as a hazardous substance under current regulatory frameworks, its environmental impact must be assessed through lifecycle analysis. This includes evaluating its degradation pathways in natural ecosystems and potential toxicity to aquatic organisms. Such studies are crucial for ensuring the compound's safe use in both pharmaceutical and industrial applications.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of 5-(4-Chloro-2-methylphenyl)-2-hydroxynicotinic acid. These partnerships leverage cutting-edge technologies, such as machine learning and artificial intelligence, to predict the compound's behavior in biological systems. By integrating computational models with experimental data, researchers can optimize the compound's design for specific therapeutic targets, reducing the time and cost associated with traditional drug discovery methods.

In conclusion, 5-(4-Chloro-2-methylphenyl)-2-hydroxynicotinic acid represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and multifunctional properties make it a valuable candidate for the treatment of various diseases, including metabolic disorders and inflammatory conditions. As research continues to uncover its full potential, the compound may pave the way for the development of novel therapeutics with improved efficacy and safety profiles.

Further studies are needed to fully understand the compound's mechanisms of action and to address any potential limitations in its therapeutic application. This includes evaluating its long-term effects, interactions with other medications, and its suitability for different patient populations. By addressing these challenges, researchers can maximize the benefits of 5-(4-Chloro-2-methylphenyl)-2-hydroxynicotinic acid and bring it closer to clinical use.